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Compound of Interest

Compound Name: 1-Bromo-3-phenoxybenzene

Cat. No.: B129693 Get Quote

An In-depth Technical Guide to 1-bromo-3-
phenoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and safety information for 1-bromo-3-phenoxybenzene. The information is

intended to support research, development, and safety management for professionals working

with this compound.

Chemical Identity and Structure
1-bromo-3-phenoxybenzene is an aromatic ether with a bromine substituent. Its chemical

structure consists of a phenoxy group attached to a brominated benzene ring at the meta

position.

Chemical Structure:

Figure 1: Chemical structure of 1-bromo-3-phenoxybenzene.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-bromo-3-phenoxybenzene

CAS Number 6876-00-2[1]

Molecular Formula C₁₂H₉BrO[2]

Molecular Weight 249.10 g/mol

InChI Key AHDAKFFMKLQPTD-UHFFFAOYSA-N

SMILES BrC1=CC=CC(OC2=CC=CC=C2)=C1[1]

Synonyms
3-Bromodiphenyl ether, m-Bromophenyl phenyl

ether, 3-Phenoxyphenyl bromide

Physicochemical Properties
1-bromo-3-phenoxybenzene is a colorless liquid at room temperature.[2] A summary of its key

physicochemical properties is presented below.

Table 2: Physicochemical Properties

Property Value Source

Physical State Liquid [2]

Boiling Point 200-203 °C (at 50 Torr) [2]

Density 1.371 - 1.3944 g/cm³ [2][3]

Refractive Index 1.6076 (at 20°C) [2]

Flash Point >110 °C [2]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

ethyl acetate, sparingly soluble

in methanol.

[2]
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Synthesis
A common and effective method for the synthesis of 1-bromo-3-phenoxybenzene is the

Ullmann condensation, a copper-catalyzed reaction between an aryl halide and an alcohol or

phenol.

Experimental Protocol: Microwave-Assisted Ullmann
Condensation
This protocol describes a microwave-assisted synthesis of 1-bromo-3-phenoxybenzene.[2]

Reactants and Reagents:

m-Dibromobenzene

Phenol

Copper(I) oxide (Cu₂O)

Cesium carbonate (Cs₂CO₃)

N-Methylpyrrolidone (NMP)

Ethyl acetate (EtOAc)

1N Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate (Na₂SO₄)

Diatomaceous earth

Hexane

Procedure:

A mixture of m-dibromobenzene (3 g, 12.75 mmol), phenol (1 g, 10.6 mmol), copper(I) oxide

(152 mg, 1 mmol), and cesium carbonate (3.46 g, 10.6 mmol) is dissolved in 8 mL of N-

methylpyrrolidone (NMP).[2]
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The reaction mixture is subjected to microwave irradiation at 195 °C for 20 minutes.[2]

Upon completion, the heterogeneous mixture is filtered through a bed of diatomaceous

earth, and the residue is washed with ethyl acetate (1 x 20 mL).[2]

The filtrate is diluted with 1N sodium hydroxide solution (200 mL) and subsequently

extracted with ethyl acetate (3 x 100 mL).[2]

The organic phases are combined, dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the crude product as a yellow oil.[2]

The crude product is purified by column chromatography using 100% hexane as the eluent

to afford 1-bromo-3-phenoxybenzene as a colorless oil (1.4 g, 53% yield).[2]

Logical Workflow for Ullmann Condensation:

m-Dibromobenzene
Phenol

Cu₂O, Cs₂CO₃, NMP

Microwave Irradiation
(195 °C, 20 min)

Filtration through
Diatomaceous Earth

Aqueous Workup
(NaOH, EtOAc) Drying over Na₂SO₄ Concentration in vacuo Column Chromatography

(Hexane) 1-bromo-3-phenoxybenzene

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of 1-bromo-3-phenoxybenzene.

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation and purity assessment of 1-
bromo-3-phenoxybenzene. While specific experimental spectra are not readily available in all

public databases, typical analytical techniques would include NMR, IR, and mass spectrometry.

Commercial suppliers often provide access to this data upon request.[4][5]

Anticipated Spectroscopic Features:

¹H NMR: Signals corresponding to the aromatic protons on both the brominated and

phenoxy rings would be expected in the aromatic region of the spectrum.
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¹³C NMR: Resonances for the twelve carbon atoms of the molecule would be observed, with

distinct chemical shifts for the carbon attached to bromine and the carbons of the ether

linkage.

FT-IR: Characteristic absorption bands for C-O-C (ether) stretching, C-Br stretching, and

aromatic C-H and C=C stretching would be present.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound, with a characteristic isotopic pattern due to the

presence of the bromine atom. A prominent fragment would be observed at m/z 250 (M+1).

[2]

Safety and Handling
1-bromo-3-phenoxybenzene is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage[3]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

Hazardous to the Aquatic

Environment, Long-term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects[3]

GHS Pictograms:

alt text
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alt text

alt text

Signal Word: Danger[2][3]

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Avoid release to the

environment. Wear protective gloves/ eye protection/ face protection.[3]

Response: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.[3]

Storage: Store in a well-ventilated place. Keep container tightly closed.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant.

Safe Handling Recommendations:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6]

Avoid contact with skin and eyes.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[6]

This technical guide provides a summary of the available information on 1-bromo-3-
phenoxybenzene. Researchers and professionals are encouraged to consult the original

source documents and safety data sheets for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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